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Compound of Interest

Compound Name: Thalidomide-O-PEG2-Acid

Cat. No.: B15621701

Technical Support Center: Thalidomide-O-PEG2-
Acid

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling Thalidomide-O-PEG2-Acid, along

with troubleshooting guides and frequently asked questions (FAQs) for its use in experimental
settings.

Summary of Product Information

The following table summarizes key quantitative data for Thalidomide-O-PEG2-Acid.
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Parameter Value Source(s)
Molecular Weight 434.4 g/mol [1112]

CAS Number 2488752-64-1 [1][2]
Purity Typically =95% - 98% [1112][3]
Appearance Off-white to white solid [4]
Long-term Storage -20°C [1][2][5]
Short-term Storage 0 - 4°C (days to weeks) [5]
Shipping Condition Ambient Temperature [1][5]
Solubility DMSO, DMF [1][2]
Stability At least 6 months at -20°C [2]

Frequently Asked Questions (FAQS)

Q1: How should I store Thalidomide-O-PEG2-Acid upon receipt?

Al: Upon receipt, Thalidomide-O-PEG2-Acid should be stored at -20°C for long-term stability.
[1][2][5] For short-term use (days to weeks), it can be kept at O - 4°C.[5] The compound is
typically shipped at ambient temperature, which is sufficient for the duration of transit.[1][5]

Q2: What solvents should | use to dissolve Thalidomide-O-PEG2-Acid?

A2: Thalidomide-O-PEG2-Acid is soluble in organic solvents such as dimethyl sulfoxide
(DMSO) and dimethylformamide (DMF).[1][2]

Q3: What are the primary safety precautions when handling this compound?

A3: Due to its thalidomide component, a known teratogen, strict safety protocols are necessary.
[6][7] Always handle this compound in a well-ventilated area, preferably within a chemical fume
hood.[7][8] Personal protective equipment (PPE), including double nitrile gloves, a lab coat,
and safety goggles, should be worn at all times.[7] Avoid inhalation of dust and direct contact
with skin and eyes.[6][8]
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Q4: How does Thalidomide-O-PEG2-Acid function as part of a PROTAC?

A4: Thalidomide-O-PEG2-Acid is a building block for creating Proteolysis Targeting Chimeras
(PROTACS).[1][5][9] It contains the thalidomide moiety, which binds to the E3 ubiquitin ligase
Cereblon (CRBN), and a PEG2 linker with a terminal carboxylic acid.[4][9] This allows for its
conjugation to a ligand that binds to a target protein of interest. The resulting PROTAC
molecule brings the target protein into proximity with the E3 ligase, leading to ubiquitination and
subsequent degradation of the target protein by the proteasome.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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